Cas no 36792-49-1 (Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI))

• Product Name: Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)
• CAS No: 36792-49-1
• MF: C₉H₁₃N₅O₁₁P₂
• MW: 429.173943281174
• CID: 305254
• PubChem ID: 169817
• Update Time: 2025-04-19

Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), 2'-azido-2'-deoxy- (9CI)
• DTXSID10958008
• 1-{2-Azido-2-deoxy-5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-hydroxypyrimidin-2(1H)-one
• 36792-49-1
• N3UDP
• [(2R,3S,4R)-4-azido-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• Uridine 5'-(trihydrogen diphosphate), 2'-azido-2'-deoxy-

• Inchi： 1S/C9H13N5O11P2/c10-13-12-6-7(16)4(3-23-27(21,22)25-26(18,19)20)24-8(6)14-2-1-5(15)11-9(14)17/h1-2,4,6-8,16H,3H2,(H,21,22)(H,11,15,17)(H2,18,19,20)/t4-,6-,7-,8?/m1/s1
• InChI Key： JPDZOZSNEDHGDF-ZRTZXPPTSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H](C(N2C=CC(NC2=O)=O)O1)N=[N+]=[N-])O

Computed Properties

• Exact Mass: 429.00879
• Monoisotopic Mass: 429.00868024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 240.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside diphosphates